Cas no 2680878-90-2 (Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2680878-90-2
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5636180
• PubChem ID: 165916504
• Update Time: 2025-10-28

Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28283065
• tert-butyl (1s,3s)-1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate
• 2680684-75-5
• EN300-28283066
• tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate
• 2680878-90-2
• Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C11H18F3NO3/c1-8(2,3)18-7(16)9(15)5-10(6-9,17-4)11(12,13)14/h5-6,15H2,1-4H3
• InChI Key： HIJZYJFGLQMHLA-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(=O)OC(C)(C)C)(C1)N)OC)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate

Comprehensive Guide to Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2680878-90-2)

Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2680878-90-2) is a specialized cyclobutane derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a tert-butyl ester, an amino group, a methoxy substituent, and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science. Its molecular formula is C₁₁H₁₈F₃NO₃, and it is widely recognized for its role in synthesizing bioactive molecules.

The growing interest in fluorinated compounds and cyclobutane-based scaffolds has positioned Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate as a key player in modern chemistry. Researchers are particularly drawn to its potential in designing enzyme inhibitors, proteolysis-targeting chimeras (PROTACs), and small-molecule therapeutics. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the tert-butyl ester offers synthetic flexibility for further derivatization.

One of the most searched questions about this compound is: "What are the applications of Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate in drug discovery?" The answer lies in its ability to serve as a building block for kinase inhibitors and GPCR modulators. Its cyclobutane ring introduces conformational rigidity, which is crucial for optimizing drug-target interactions. Additionally, the methoxy group can influence solubility and bioavailability, making it a valuable asset in medicinal chemistry.

Another trending topic is the use of Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate in green chemistry and sustainable synthesis. With increasing regulatory pressure on environmentally harmful reagents, chemists are exploring catalytic methods to incorporate this compound into atom-economical reactions. Its stability under mild conditions makes it suitable for flow chemistry and continuous manufacturing, aligning with the pharmaceutical industry's shift toward greener processes.

From a commercial perspective, the demand for Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate is rising due to its role in high-value intermediates. Suppliers often highlight its >98% purity and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These attributes make it a preferred choice for contract research organizations (CROs) and academic labs focused on structure-activity relationship (SAR) studies.

In summary, Tert-butyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2680878-90-2) is a multifaceted compound with broad utility in drug development, material science, and sustainable chemistry. Its unique structural features and synthetic adaptability ensure its continued relevance in cutting-edge research. For those seeking reliable sources, it is advisable to verify certificates of analysis (CoA) and storage conditions to maintain its stability and performance in downstream applications.